Cas no 436096-91-2 (1,3-Benzodioxole-5-methanamine,N-[(tetrahydro-2-furanyl)methyl]-)

• Product Name: 1,3-Benzodioxole-5-methanamine,N-[(tetrahydro-2-furanyl)methyl]-
• CAS No: 436096-91-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 330938
• PubChem ID: 3150963
• Update Time: 2025-04-19

1,3-Benzodioxole-5-methanamine,N-[(tetrahydro-2-furanyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanamine,N-[(tetrahydro-2-furanyl)methyl]-
• BENZO[1,3]DIOXOL-5-YLMETHYL-(TETRAHYDRO-FURAN-2-YLMETHYL)-AMINE
• N-(1,3-benzodioxol-5-ylmethyl)-1-(oxolan-2-yl)methanamine
• 436096-91-2
• N-(1,3-benzodioxol-5-ylmethyl)-N-(tetrahydro-2-furanylmethyl)amine
• SR-01000325676
• 1-(2H-1,3-Benzodioxol-5-yl)-N-[(oxolan-2-yl)methyl]methanamine
• 1-(Benzo[d][1,3]dioxol-5-yl)-N-((tetrahydrofuran-2-yl)methyl)methanamine
• AKOS017269309
• BENZO[1,3]DIOXOL-5-YL-METHYL-(TETRAHYDROFURAN-2-YL-METHYL)AMINE
• DTXSID50389938
• AKOS000300622
• CS-0363671
• CHEMBL4524801
• AN-153/42246833
• SR-01000325676-1

• MDL： MFCD02656619
• Inchi： 1S/C13H17NO3/c1-2-11(15-5-1)8-14-7-10-3-4-12-13(6-10)17-9-16-12/h3-4,6,11,14H,1-2,5,7-9H2
• InChI Key： GSKKKMLEVJZIAD-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Boiling Point: 354.5°Cat760mmHg
• Flash Point: 143.5°C
• PSA: 39.72000
• LogP: 2.07480

1,3-Benzodioxole-5-methanamine,N-[(tetrahydro-2-furanyl)methyl]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles